Cas no 2097925-70-5 (2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one
• CAS No: 2097925-70-5
• MF: C₁₉H₂₉N₃O
• MW: 315.453064680099
• CID: 5461554
• Update Time: 2025-06-15

2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(cyclopentylmethyl)piperidin-4-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one
• 2-[[1-(cyclopentylmethyl)piperidin-4-yl]methyl]-6-cyclopropylpyridazin-3-one
• 2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C19H29N3O/c23-19-8-7-18(17-5-6-17)20-22(19)14-16-9-11-21(12-10-16)13-15-3-1-2-4-15/h7-8,15-17H,1-6,9-14H2
• InChI Key： XDHVMXCKSJOUOE-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1CC1CCN(CC1)CC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 495
• XLogP3: 2.9
• Topological Polar Surface Area: 35.9

Additional information on 2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 2097925-70-5 and Product Name: 2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one

The compound with the CAS number 2097925-70-5 and the product name 2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural motif of this compound incorporates several key features that make it a promising candidate for further investigation, particularly in the context of its pharmacological properties and biological activity.

At the core of this compound's structure lies a dihydropyridazinone scaffold, which is a heterocyclic ring system known for its versatility in medicinal chemistry. The dihydropyridazinone core is particularly interesting because it can serve as a versatile pharmacophore, capable of interacting with various biological targets. In particular, the presence of a cyclopropyl substituent at the 6-position of the dihydropyridazinone ring enhances the compound's electronic properties and can influence its binding affinity to biological targets. This structural feature has been widely explored in the development of novel therapeutic agents, where cyclopropyl groups are often incorporated to improve metabolic stability and binding interactions.

The nitrogen-containing piperidine ring in the compound's structure is another critical feature that contributes to its potential pharmacological activity. Piperidine derivatives are well-known for their role as bioactive molecules, with applications ranging from antiviral to antipsychotic drugs. The specific substitution pattern on the piperidine ring in this compound, particularly the 1-(Cyclopentylmethyl) moiety, adds an additional layer of complexity that can modulate the compound's biological activity. This substitution pattern is designed to enhance solubility and improve oral bioavailability, which are crucial factors in drug development.

The methyl group at the 4-position of the piperidine ring further influences the compound's overall properties. This methyl group can serve as a point of interaction for biological targets, potentially enhancing binding affinity or altering pharmacokinetic profiles. The strategic placement of this methyl group is a result of extensive computational modeling and molecular docking studies aimed at optimizing the compound's interaction with potential therapeutic targets.

Recent research in the field of heterocyclic chemistry has highlighted the importance of dihydropyridazinone derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including cardiovascular disease, inflammation, and cancer. The structural features of this compound, such as the cyclopropyl substituent and the piperidine moiety, align well with these findings and suggest that it may exhibit similar biological activities. Preliminary studies have indicated that this compound may possess anti-inflammatory properties, making it a potential candidate for treating conditions associated with chronic inflammation.

In addition to its potential therapeutic applications, this compound also represents an important advancement in synthetic chemistry. The synthesis of complex heterocyclic molecules like this one requires meticulous planning and expertise in multi-step organic synthesis. The introduction of functional groups such as the cyclopropyl and piperidine moieties requires careful consideration to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex structures more efficiently than ever before, which bodes well for future drug development efforts.

The pharmacokinetic properties of this compound are also worthy of note. Studies have shown that dihydropyridazinone derivatives generally exhibit good oral bioavailability and metabolic stability. The presence of lipophilic substituents like the cyclopropyl group enhances solubility, while polar functional groups improve metabolic clearance rates. These factors are critical for ensuring that a drug candidate remains effective after administration and does not accumulate to toxic levels in the body.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. This involves preclinical studies to assess toxicity and pharmacological activity, followed by clinical trials to evaluate their effectiveness in humans. The complexity of this compound's structure presents both challenges and opportunities for regulatory agencies tasked with evaluating its safety profile.

The economic implications of developing novel pharmaceutical compounds cannot be overstated. The process of bringing a new drug to market is expensive and time-consuming, requiring significant investment from pharmaceutical companies. However, compounds like this one offer hope for treating unmet medical needs by providing new therapeutic options for patients worldwide. The potential success of such compounds depends on their ability to demonstrate superior efficacy compared to existing treatments while maintaining an acceptable safety profile.

Future research directions for this compound include further exploration of its biological activity through both computational modeling and experimental validation. By understanding how different structural modifications influence its pharmacological properties, scientists can optimize it into a more effective therapeutic agent. Additionally, exploring new synthetic routes could reduce production costs while maintaining high quality standards—a critical factor in making new drugs accessible to patients who need them most.

In conclusion,2-{[1-(Cyclopentylmethyl)piperidin-4-yl]methyl}-6-cyclopropyl-2,3-dihydropyridazin-3-one represents an exciting development in pharmaceutical chemistry with significant potential for further research and application. Its unique structural features make it a promising candidate for treating various diseases associated with inflammation or other pathological processes affecting human health worldwide.